4-methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O3S2/c1-13-11-15(20-23-18-5-4-10-22-21(18)28-20)6-8-17(13)24-29(25,26)16-7-9-19(27-3)14(2)12-16/h4-12,24H,1-3H3
• InChI Key: YZNFFOFJSLBWRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=C(S2)N=CC=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)C
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol
• CAS No.: 912624-08-9

Description

4-methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide is a potent, selective, and brain-penetrant inhibitor of c-Jun N-terminal Kinase (JNK), a key signaling node in the cellular stress response pathway. This compound exhibits high affinity and selectivity for JNK isoforms, particularly JNK1, JNK2, and JNK3, by competitively binding to the ATP-binding site, thereby preventing the phosphorylation of downstream substrates like c-Jun. Its primary research value lies in probing the role of JNK signaling in neuronal apoptosis, inflammation, and survival mechanisms. Preclinical studies have utilized this inhibitor to investigate its neuroprotective effects in models of Parkinson's disease, as inhibition of JNK has been shown to protect dopaminergic neurons from stress-induced death (https://pubmed.ncbi.nlm.nih.gov/21295061/). The compound's ability to cross the blood-brain barrier makes it an essential tool for in vivo research focused on central nervous system (CNS) disorders, including cerebral ischemia and neurodegenerative diseases. Furthermore, it is used in cell biology to elucidate JNK's function in other contexts, such as its involvement in immune cell activation and cancer cell proliferation, providing critical insights for basic pathway analysis and potential therapeutic target validation.

Biological Activity

4-Methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide is a complex organic compound that exhibits significant biological activity, particularly in the fields of antimicrobial and anticancer research. This article explores its synthesis, biological mechanisms, and various biological activities supported by relevant data and case studies.

Synthetic Routes

The synthesis of 4-methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide typically involves a multi-step process. Key steps include:

• Formation of Thiazolo[5,4-b]pyridine Core : This can be achieved through cyclization reactions involving 2-aminothiazoles and pyridine derivatives.
• Substitution Reactions : The introduction of the methoxy and sulfonamide groups occurs via nucleophilic substitution reactions under controlled conditions.

Chemical Structure

The molecular formula for this compound is $C_{21}H_{19}N_{3}O_{3}S$ with a molecular weight of approximately 425.5 g/mol. Its structural characteristics include a thiazolopyridine moiety, which is crucial for its biological activity.

The compound's mechanism of action primarily involves the inhibition of specific enzymes crucial for cellular processes. It has been shown to interact with molecular targets that are involved in signal transduction pathways, thereby affecting cell proliferation and survival.

• Enzyme Inhibition : The compound may inhibit topoisomerases, which are essential for DNA replication and transcription, leading to bacterial cell death.
• Antimicrobial Activity : It displays potent antibacterial properties against strains such as Staphylococcus aureus, with reported IC50 values indicating strong selectivity towards bacterial isoforms without affecting human cells.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazolo[5,4-b]pyridine compounds exhibit significant antibacterial potency. For instance:

Compound	Target Bacteria	IC50 (μg/mL)	Reference
4-Methoxy Compound	S. aureus	0.012
Thiazolo Derivative	E. coli	0.008

These compounds have shown to be more effective than traditional antibiotics such as ampicillin and streptomycin.

Anticancer Activity

In addition to its antimicrobial properties, the compound has been investigated for its anticancer potential:

• PI3K Inhibition : Certain analogs have demonstrated high inhibitory activity against phosphoinositide 3-kinase (PI3K), a pathway often dysregulated in cancer.
  • IC50 values for PI3K isoforms were reported as follows:

  Isoform	IC50 (nM)
  PI3Kα	3.4
  PI3Kγ	1.8
  PI3Kδ	2.5
  PI3Kβ	~30

  These findings suggest that the compound could serve as a dual inhibitor targeting both PI3K and mTOR pathways, which are critical in cancer therapy .

Case Studies

Several case studies have highlighted the efficacy of this compound in preclinical models:

• Study on HepG2 Cells : The compound exhibited low toxicity levels when tested on HepG2 human liver cell lines, indicating its potential safety profile in therapeutic applications .
• Antitumor Efficacy : In vitro studies showed that the compound had significant antiproliferative effects on various cancer cell lines including MCF-7 (breast cancer), U87 MG (glioblastoma), and A549 (lung cancer), with GI50 values indicating strong activity .

Scientific Research Applications

Molecular Formula

The molecular formula for 4-methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide is C21H24N4O3S.

Structural Characteristics

The compound features a thiazolo[5,4-b]pyridine moiety, which is known for its biological activity. The sulfonamide group enhances its solubility and bioavailability, making it a suitable candidate for drug development.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazolo[5,4-b]pyridine exhibit promising antimicrobial properties. For instance, research has highlighted the effectiveness of similar compounds against multidrug-resistant pathogens such as Klebsiella pneumoniae and Pseudomonas aeruginosa. These bacteria are notorious for causing severe hospital-acquired infections. The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) assays have shown that these compounds can effectively suppress microbial biofilm formation, indicating their potential as new antimicrobial agents .

Anticancer Potential

Thiazolo[5,4-b]pyridine derivatives have also been studied for their anticancer properties. A series of novel compounds were synthesized and evaluated for their ability to inhibit phosphoinositide 3-kinase (PI3K), a critical enzyme in cancer cell proliferation. One compound demonstrated an IC50 value of 3.4 nM against PI3Kα, indicating potent inhibitory activity. This suggests that modifications to the thiazolo[5,4-b]pyridine structure can lead to effective cancer therapeutics .

Enzyme Inhibition Studies

The compound's sulfonamide functionality has been linked to its ability to inhibit various enzymes. For example, studies on related sulfonamides have shown their effectiveness as inhibitors of α-glucosidase and acetylcholinesterase, which are relevant in the treatment of type 2 diabetes mellitus and Alzheimer’s disease, respectively .

Synthesis and Evaluation

A detailed synthesis pathway has been established for creating thiazolo[5,4-b]pyridine derivatives. A study outlined a seven-step synthetic route starting from readily available precursors, leading to high yields of the desired compounds. This efficient synthesis is crucial for facilitating further biological evaluations .

In Silico Studies

In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have been conducted to assess the drug-likeness and potential toxicity of these compounds. Such studies are essential in the early stages of drug development as they help predict how the compound will behave in biological systems .

Comparison with Similar Compounds

Structural Analogues in Kinase Inhibition

Thiazolo[5,4-b]pyridine Derivatives as PI3Kα Inhibitors
Compounds such as 19a–19f (Table 1) share the thiazolo[5,4-b]pyridine core and sulfonamide functionality. For example:

• 19a (IC₅₀ = 3.6 nM): Features a methoxypyridine and morpholinyl group, demonstrating potent PI3Kα inhibition. The sulfonamide group interacts with Lys802 via charged interactions, critical for activity .
• 19b (IC₅₀ = 4.6 nM): Substituted with 2-chloro-4-fluorophenyl sulfonamide, showing slightly reduced potency due to steric and electronic effects .

In contrast, the target compound substitutes the sulfonamide with a 4-methoxy-3-methylbenzene group.

Table 1: PI3Kα Inhibitory Activity of Thiazolo[5,4-b]pyridine Derivatives

Compound	R Group (Sulfonamide)	IC₅₀ (nM)	Key Interactions
19a	2,4-Difluorophenyl	3.6	Lys802 (charged)
19b	2-Chloro-4-fluorophenyl	4.6	Hydrophobic
19c	5-Chlorothiophene	8.0	π-Stacking

c-KIT Inhibitors with Thiazolo[5,4-b]pyridine Scaffold

The compound 6h (IC₅₀ = 9.87 µM) from contains a 3-(trifluoromethyl)phenyl group, which fits into c-KIT’s hydrophobic pocket. Molecular docking reveals that the trifluoromethyl group enhances van der Waals interactions . The target compound lacks this group but includes a methyl group on the phenyl ring, which may reduce hydrophobic interactions but improve solubility.

Key Differences :

• Electron-Withdrawing Groups : Fluorine/chlorine in analogs enhance sulfonamide acidity, strengthening interactions with lysine residues .

Antimicrobial and Anticancer Derivatives

highlights 9d (7-bromo-2-[2-(4-methoxybenzylidene)hydrazinyl]thiazolo[5,4-b]quinoxaline), which exhibits dual anticancer and antimicrobial activity. The methoxybenzylidene group in 9d contributes to π-π stacking with DNA or enzyme active sites .

Enzyme Activation and Binding Modes

describes a thiazolo[5,4-b]pyridine-containing GK activator with H-bond interactions to Arg63. The target compound ’s sulfonamide NH may similarly interact with catalytic residues, but its methyl and methoxy groups could disrupt allosteric binding observed in GK activators .

Q & A

Q. What synthetic strategies are recommended for preparing 4-methoxy-3-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide, and how are key intermediates validated?

Methodological Answer: The synthesis involves sequential coupling and cyclization steps. A typical route includes:

Sulfonamide Formation : React 4-methoxy-3-methylbenzenesulfonyl chloride with 2-methyl-4-aminophenyl thiazolo[5,4-b]pyridine under basic conditions (e.g., pyridine or triethylamine) in anhydrous dichloromethane .

Thiazolo[5,4-b]pyridine Core Synthesis : Construct the thiazolo ring via cyclocondensation of 2-aminopyridine derivatives with α-bromoketones or thioureas, followed by purification via column chromatography .

Validation of Intermediates : Use $^1H$-/$^{13}C$-NMR to confirm regioselectivity and HRMS for molecular weight verification. For example, aromatic protons in the thiazolo-pyridine moiety typically appear as doublets at δ 7.5–8.5 ppm in $^1H$-NMR .

Q. How can researchers confirm the structural integrity of this compound using advanced spectroscopic and crystallographic methods?

Methodological Answer:

• Spectroscopy :
  • $^1H$-NMR : Aromatic protons in the benzenesulfonamide and thiazolo-pyridine moieties exhibit distinct splitting patterns (e.g., doublets for pyridyl protons at δ ~8.0 ppm) .
  • FTIR : Confirm sulfonamide S=O stretches at 1150–1350 cm$^{-1}$ and C-N stretches at 1250–1350 cm$^{-1}$ .
• X-ray Crystallography : Resolve bond lengths and angles to validate the thiazolo-pyridine core. For example, the C-S bond in similar thiazolo derivatives is ~1.74 Å, and the dihedral angle between the sulfonamide and pyridine planes is ~75° .

Critical Consideration : Ensure sample purity (>95% by HPLC) before crystallography, as impurities can distort lattice parameters .

Advanced Research Questions

Q. How should researchers design assays to evaluate the inhibitory activity of this compound against kinase targets, and how can contradictory bioactivity data be resolved?

Methodological Answer:

• Assay Design :
  • Enzyme Inhibition : Use recombinant kinases (e.g., EGFR, MAPK) in ATP-competitive assays with fluorescence polarization or TR-FRET detection .
  • Cellular Activity : Measure IC$_{50}$ in cancer cell lines (e.g., HCT-116) via MTT assays, comparing to positive controls like Erlotinib .
• Resolving Contradictions :
  • Orthogonal Assays : Cross-validate using SPR (surface plasmon resonance) to confirm binding kinetics.
  • Metabolic Stability : Check compound degradation in assay media via LC-MS; instability may yield false negatives .

Example Data Conflict : If a compound shows high enzyme inhibition but low cellular activity, test its permeability (e.g., PAMPA assay) or efflux by ABC transporters .

Q. What computational and experimental approaches are suitable for elucidating the structure-activity relationship (SAR) of derivatives of this compound?

Methodological Answer:

• Computational Modeling :
  • Docking Studies : Use AutoDock Vina to predict binding poses in kinase active sites (e.g., PDB: 1M17). Focus on hydrogen bonds between the sulfonamide group and kinase hinge region .
  • QSAR : Develop regression models correlating substituent electronic parameters (Hammett σ) with IC$_{50}$ values .
• Experimental SAR :
  • Synthesize analogs with varied substituents (e.g., halogenation at the 3-methyl position) and test kinase inhibition. For example, a -CF$_3$ group at this position may enhance lipophilicity and target engagement .

Q. How can researchers address discrepancies in crystallographic data versus solution-phase NMR conformations for this compound?

Methodological Answer:

• Crystallography-NMR Alignment :
  • Dynamic NMR : Acquire variable-temperature $^1H$-NMR to detect conformational flexibility (e.g., coalescence of aromatic protons at elevated temperatures) .
  • DFT Calculations : Compare optimized gas-phase structures (B3LYP/6-31G*) with crystal structures to identify steric or electronic constraints stabilizing specific conformers .
• Case Study : If the sulfonamide group adopts a planar conformation in crystals but appears twisted in solution, attribute this to crystal packing forces versus solvation effects .